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Compound of Interest

Compound Name: Dimethylzinc

Cat. No.: B1204448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of liquid

dimethylzinc. The information is intended to support researchers, scientists, and professionals

in drug development and materials science in the safe and effective handling and application of

this highly reactive organometallic compound.

Core Physical Properties of Liquid Dimethylzinc
Dimethylzinc is a colorless, mobile liquid with a characteristic garlic-like odor[1][2][3]. It is a

volatile and highly pyrophoric compound, igniting spontaneously in air and reacting violently

with water[3][4][5]. Due to its reactivity, it is typically handled under an inert atmosphere, such

as nitrogen or argon[4]. The quantitative physical properties of liquid dimethylzinc are

summarized in the table below for easy reference and comparison.
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Physical Property Value Conditions

Molecular Weight 95.45 g/mol

Melting Point -42 °C (-44 °F; 231 K)

Boiling Point
44-46 °C (111.2-114.8 °F;

317.15-319.15 K)
at 1 atm

Density 1.386 g/cm³ at 10.5 °C

1.313 g/cm³ at 28 °C

Vapor Pressure 376 mmHg at 25 °C

50.13 kPa

Viscosity 0.807 mPa·s (cP) at 70 °F (21 °C)

0.3 mPa·s at 28 °C

Surface Tension 18 dynes/cm (0.018 N/m) at 20 °C (estimated)

Heat of Vaporization 134.9 Btu/lb (74.95 cal/g)

Thermal Conductivity 0.1627 W/(m·K) at 70 °C

Experimental Protocols for Property Determination
Detailed, specific experimental protocols for the determination of each physical property of

dimethylzinc are not readily available in public literature, primarily due to the compound's

hazardous nature. However, the characterization of organometallic compounds relies on a suite

of well-established techniques that are adapted for handling air- and moisture-sensitive

materials[6][7].

The determination of the physical properties of volatile and pyrophoric organometallic

compounds like dimethylzinc necessitates the use of specialized equipment and inert

atmosphere techniques, such as a glovebox or Schlenk line[6][7].

A general approach to determining these properties would involve:
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Density: Measured using a pycnometer or a densitometer within a glovebox to prevent

exposure to air. The mass of a known volume of the liquid is determined under controlled

temperature.

Melting and Boiling Points: Determined using standard laboratory techniques, but performed

in sealed capillaries under an inert atmosphere to prevent ignition. For the boiling point,

distillation under inert gas at atmospheric pressure would be employed.

Vapor Pressure: Can be measured using a static or dynamic method. A static method

involves introducing the substance into a closed system with a manometer and measuring

the pressure at thermal equilibrium. All components must be scrupulously free of air and

water.

Viscosity: A viscometer, such as a capillary viscometer or a rotational viscometer, would be

used. The entire measurement system must be enclosed within an inert atmosphere.

Surface Tension: Can be determined using methods like the du Noüy ring method or the

Wilhelmy plate method, adapted for use within a glovebox.

Critical Safety and Handling Workflow for
Dimethylzinc
Given the pyrophoric and reactive nature of dimethylzinc, a strict and well-defined handling

protocol is paramount for the safety of researchers. The following diagram outlines the

essential logical workflow for the safe handling of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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